ethyl 2-amino-5-methyl-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 2-amino-5-methyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C8H12N2O2/c1-3-12-8(11)6-4-5(2)10-7(6)9/h4,10H,3,9H2,1-2H3
• InChI Key: CUBCXZWPAGUJPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C1)C)N
• Molecular Formula: C8H12N2O2
• DSSTOX Substance ID: DTXSID80556510
• Molecular Weight: 168.19 g/mol
• CAS No.: 108290-85-3

Description

Ethyl 2-amino-5-methyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Inhibitors of AP-1 and NF-kappaB Mediated Gene Expression : Ethyl 2-[(3-methyl-2,5-dioxo(3-pyrrolinyl))-N-methylamino]-4-(trifluoromethyl)-pyrimidine-5-carboxylate, a derivative of ethyl 2-amino-5-methyl-1H-pyrrole-3-carboxylate, has been identified as a potent inhibitor of AP-1 and NF-kappaB mediated gene expression (Palanki et al., 2002).

• One-Pot Synthesis of Methyl 4-Aminopyrrole-2-Carboxylates : A one-pot synthesis method using 5-methoxyisoxazoles and pyridinium ylides for the production of methyl 4-aminopyrrole-2-carboxylates has been developed. This process allows the introduction of a substituent at the pyrrole nitrogen, expanding the synthetic possibilities for this compound (Galenko et al., 2015).

• Synthesis of Pyrrole Derivatives : Ethyl 2-chloroacetoacetate and its 4-chloro isomer have been used to efficiently synthesize a new library of pyrrole derivatives, demonstrating the versatility of this compound in producing various pyrrole-based compounds (Dawadi & Lugtenburg, 2011).

• Spiro Heterocyclization : The compound has been used in a three-component spiro heterocyclization process with acetonitriles and 4-hydroxycoumarin. This has led to the creation of complex structures such as ethyl 2-amino-3-cyano-1'-cyclohexyl-2',5-dioxo-5'-phenyl-1',2'-dihydro-5H-spiro-[pyrano[3,2-c]chromene-4,3'-pyrrole]-4'-carboxylate (Dmitriev et al., 2015).

• Synthesis of Ethyl 3,5-Diaryl-1H-Pyrrole-2-Carboxylates : Ethyl 3,5-diaryl-1H-pyrrole-2-carboxylates have been synthesized from ethyl 2-nitro-5-oxo-3,5-diarylpentanoates, showing the potential of this compound in creating diverse molecular structures (Khajuria et al., 2013).

• Iodine-Catalyzed [3+2]-Cyclization : An efficient iodine-catalyzed [3+2]-cyclization reaction for the synthesis of diverse 5-amino-1H-pyrrole-2-carboxylates has been developed. This method provides access to a wide range of pyrrole-2-carboxylate derivatives (Wang et al., 2020).

Mechanism of Action

The mechanism of action of this compound in chemical reactions often involves the nucleophilic attack on the carbonyl group, allowing it to act as a substrate for nucleophilic addition.

Future Directions

The future directions in the research and application of “ethyl 2-amino-5-methyl-1H-pyrrole-3-carboxylate” could involve exploring its potential uses in various fields of chemistry, such as the synthesis of new heterocyclic compounds. Additionally, the development of environmentally friendly biocatalytic processes for its synthesis aligns with the current mainstream research direction of green chemistry.